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Cat. No.: B1371527 Get Quote

An In-depth Technical Guide to Sodium 1-Dodecanesulfonate

Introduction
Sodium 1-dodecanesulfonate, also known as sodium laurylsulfonate, is an anionic surfactant

widely utilized across various scientific and industrial domains.[1][2][3] Its amphiphilic nature,

consisting of a long hydrophobic carbon chain and a hydrophilic sulfonate head group, imparts

excellent emulsifying, wetting, and detergent properties.[1][4] In research, drug development,

and biotechnology, it is particularly valued as an ion-pairing reagent in high-performance liquid

chromatography (HPLC), a dispersing agent for biological samples, and a component in the

synthesis of advanced materials.[1][5] This guide provides a comprehensive overview of its

molecular structure, physicochemical properties, synthesis protocols, and key analytical

methodologies.

Molecular Structure and Formula
Sodium 1-dodecanesulfonate is comprised of a twelve-carbon alkyl chain (dodecyl) attached

to a sulfonate group, with sodium as the counter-ion. This structure dictates its surfactant

properties.

Molecular Formula: C₁₂H₂₅NaO₃S[1][2][6][7]

Linear Formula: CH₃(CH₂)₁₁SO₃Na[5]
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IUPAC Name: sodium dodecane-1-sulfonate[2][8]

Hydrophobic Tail
Hydrophilic Head

CH₃ ─(CH₂)₁₀─ CH₂─ S
═O

║

─O⁻Na⁺

Click to download full resolution via product page

Caption: Molecular structure of Sodium 1-Dodecanesulfonate.

Physicochemical Properties
The physical and chemical characteristics of sodium 1-dodecanesulfonate are critical for its

application in various experimental and industrial settings. It is stable in both acidic and basic

conditions.[4]

Property Value Reference(s)

Molecular Weight 272.38 g/mol [1][2]

Appearance White to light cream powder [1][4][9]

Melting Point >300 °C [1][4][9]

Solubility
Soluble in water (25 mg/mL in

H₂O)
[4][9]

pH
5.5 - 7.5 (100 g/L in H₂O at

20°C)
[4][10]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of sodium 1-
dodecanesulfonate are crucial for researchers.
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Synthesis Protocols
Two common methods for the synthesis of sodium 1-dodecanesulfonate are outlined below.

Protocol 1: Synthesis from 1-Bromododecane

This laboratory-scale synthesis involves the reaction of 1-bromododecane with sodium sulfite.

[9]

Reaction Setup: To a 250 mL round-bottom flask, add 1-bromododecane (5 g, 20.06 mmol)

dissolved in 40 mL of ethanol.

Addition of Sulfite: Add an aqueous solution of sodium sulfite (5.2 g, 40.12 mmol) in 40 mL of

water to the flask.

Reaction: Heat the resulting mixture to 80°C and allow it to react overnight.

Workup: After the reaction is complete, cool the mixture to room temperature.

Extraction: Perform an extraction using ethyl acetate (2 x 100 mL) to isolate the product.
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Combine 1-Bromododecane (in Ethanol)
and Sodium Sulfite (in Water)

Heat mixture to 80°C
and react overnight

Cool to room temperature

Extract with Ethyl Acetate (2x)

Isolate Sodium
1-Dodecanesulfonate

 

n-Dodecane, H₂O, SO₂, O₂

in Reactor (<40°C)

Separate oil phase (recycled)
from sulfonic acid solution

Remove residual SO₂

in gas separator

Neutralize with 50% NaOH

Sodium 1-Dodecanesulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1371527?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/47412
https://pubchem.ncbi.nlm.nih.gov/compound/23665726
https://pubchem.ncbi.nlm.nih.gov/compound/23665726
https://www.dawnscientific.com/product/dodecane-1-sulfonic-acid-sodium-salt/
https://www.chembk.com/en/chem/SODIUM%201-DODECANESULPHONATE
https://www.sigmaaldrich.com/US/en/product/aldrich/106437
https://www.alfa-chemistry.com/1-dodecanesulfonic-acid-sodium-salt-cas-2386-53-0-item-108661.htm
https://www.fishersci.ca/shop/products/sodium-1-dodecanesulfonate-tci-america/p-7126639
https://www.thermofisher.com/order/catalog/product/A12829.03
https://www.thermofisher.com/order/catalog/product/A12829.03
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6269218.htm
https://www.chembk.com/en/chem/1-Dodecanesulfonic%20acid,%20sodium%20salt
https://www.benchchem.com/product/b1371527#sodium-1-dodecanesulfonate-molecular-structure-and-formula
https://www.benchchem.com/product/b1371527#sodium-1-dodecanesulfonate-molecular-structure-and-formula
https://www.benchchem.com/product/b1371527#sodium-1-dodecanesulfonate-molecular-structure-and-formula
https://www.benchchem.com/product/b1371527#sodium-1-dodecanesulfonate-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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